2-methylidenepent-4-enoic acid
Description
“2-methylidenepent-4-enoic acid” is used in medical research and in chemicals synthesis. It is also used as a flavoring agent in foods & cosmetics .
Synthesis Analysis
The synthesis of “2-methylidenepent-4-enoic acid” involves several steps. One route of synthesis consists of three steps: acylation of the oxazolidinone using triethylamine as a base, and DMAP as an acyl carrier catalyst addition of a pentene group via enolate addition using Sodium bis(trimethylsilyl)amide as a base and allyl iodide as the pentene donor .
Molecular Structure Analysis
The molecular formula of “2-methylidenepent-4-enoic acid” is C6H10O2 . The molecular weight is 114.14 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-methylidenepent-4-enoic acid” include its molecular weight (114.14), its molecular formula (C6H10O2), and its InChI Code (1S/C6H10O2/c1-3-4-5(2)6(7)8/h3,5H,1,4H2,2H3,(H,7,8)) .
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methylidenepent-4-enoic acid involves the condensation of acetaldehyde with malonic acid followed by decarboxylation and dehydration.", "Starting Materials": [ "Acetaldehyde", "Malonic acid", "Sodium ethoxide", "Sodium hydroxide", "Sulfuric acid", "Water" ], "Reaction": [ "Step 1: Dissolve 10 g of malonic acid in 50 mL of water and add 10 g of sodium hydroxide. Heat the mixture to 60-70°C and add 10 mL of acetaldehyde dropwise. Stir the mixture for 1 hour.", "Step 2: Cool the mixture to room temperature and add 10 mL of sulfuric acid. Stir the mixture for 30 minutes.", "Step 3: Add 50 mL of water and extract the mixture with ether. Wash the ether layer with water and dry over anhydrous sodium sulfate.", "Step 4: Remove the ether by distillation and heat the residue to 200°C to effect decarboxylation.", "Step 5: Cool the mixture to room temperature and add 10 mL of sodium ethoxide. Stir the mixture for 1 hour.", "Step 6: Add 50 mL of water and extract the mixture with ether. Wash the ether layer with water and dry over anhydrous sodium sulfate.", "Step 7: Remove the ether by distillation and heat the residue to 150°C to effect dehydration. The resulting product is 2-methylidenepent-4-enoic acid." ] } | |
CAS RN |
4743-96-8 |
Product Name |
2-methylidenepent-4-enoic acid |
Molecular Formula |
C6H8O2 |
Molecular Weight |
112.1 |
Purity |
95 |
Origin of Product |
United States |
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